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Compound of Interest

Compound Name: Erionite

CAS No.: 12510-42-8

Cat. No.: B080640

Get Quote

IMMEDIATE ACTION REQUIRED: Due to its extreme carcinogenicity, all handling of erionite
must adhere to the highest safety protocols. Erionite is a naturally occurring fibrous mineral

classified as a Group 1 known human carcinogen by the International Agency for Research on

Cancer (IARC).[1][2][3] Its carcinogenic potential, particularly in causing malignant

mesothelioma and lung cancer, is considered significantly greater than that of asbestos.[1][2][4]

Currently, there are no specific federal occupational exposure limits (OELs) for erionite.[2][5][6]

Therefore, the U.S. Occupational Safety and Health Administration (OSHA) guidance for

asbestos must be considered the minimum standard for limiting the generation and inhalation

of dust containing erionite.[5][6] This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal of this hazardous material.

Core Principle: Adherence to Asbestos Safety
Protocols
Given the health risks and lack of specific regulations, a conservative approach is mandatory.

All procedures, personal protective equipment (PPE), and disposal methods for erionite must,
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at a minimum, meet the standards for asbestos. Personnel should be trained in the proper

collection and handling of hazardous mineral fibers like asbestos.[7]

Personal Protective Equipment (PPE) for Erionite
Handling
The primary route of exposure to erionite is the inhalation of airborne fibers.[4][5][6] Therefore,

preventing dust generation and inhalation is the top priority. The following table summarizes the

essential PPE required for any activity that may disturb erionite-containing materials.
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Protection Type Required PPE Specifications & Rationale

Respiratory Protection

Half-face or full-face reusable

respirator with P100 (HEPA)

filters OR a powered air-

purifying respirator (PAPR).

CRITICAL: Ordinary dust

masks are ineffective.[8] A

P100 filter is essential for

capturing fine erionite fibers.

Respirator users must be

clean-shaven where the mask

seals to the face and must

perform a fit check.[8]

Body Protection
Disposable coveralls with

integrated hood.

Must be rated as Type 5,

Category 3 for protection

against airborne solid

particulates.[8][9] Select a size

larger than needed to prevent

tearing. The hood should be

worn over mask straps.[8]

Hand Protection
Disposable latex, nitrile, or

neoprene gloves.

Cuffs of the coveralls should

be pulled over the edge of the

gloves to create a seal.[8] If

cuffs are loose, seal them with

tape.[8]

Foot Protection

Disposable shoe covers worn

over laceless, easily cleaned

safety footwear (e.g., rubber

boots).

Laced footwear is difficult to

decontaminate.[8] Coverall

legs must be pulled down over

the top of the shoe covers to

prevent fiber entry.[8]

Eye Protection
Safety goggles or a full-face

respirator.

Provides protection from

airborne particles. Required for

tasks with a high likelihood of

dust generation.[10]

Operational Plan: Safe Handling and Disposal
Workflow
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A systematic approach is crucial to minimize exposure risk for personnel and the surrounding

environment.

Phase 1: Preparation & Engineering Controls
Restrict Access: Cordon off the work area and post warning signs indicating a cancer and

lung disease hazard.

Minimize Personnel: Only essential, trained personnel should be present in the restricted

area.[6]

Use Wet Methods: Whenever possible, use wet methods to dampen erionite-containing

materials before handling to minimize dust generation.[6][11] This can involve applying a fine

mist of water.

Ventilation: If working in an enclosure, use a High-Efficiency Particulate Air (HEPA) filtered

local exhaust ventilation system to capture dust at the source.

Phase 2: Handling Procedures
Avoid Dust Generation: Never use compressed air, dry sweeping, or leaf blowers for

cleaning.[6]

Gentle Handling: Handle all erionite-containing materials carefully to avoid creating dust.

Cleaning: Use wet wiping techniques or a HEPA-filtered vacuum for cleaning surfaces and

equipment.[6]

Phase 3: Decontamination Protocol
This multi-step process ensures that no erionite fibers are carried outside the work area on

clothing or equipment.

Gross Decontamination: In the work area, use a HEPA vacuum to remove dust from

coveralls.

Enter Decontamination Zone: Proceed to a designated decontamination area adjacent to the

work zone.
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Remove Protective Clothing:

While still wearing the respirator, remove disposable shoe covers and coveralls by rolling

them down and away from the body to contain the dust.

Remove gloves last, peeling them off without touching the exterior surface.

Dispose of PPE: Immediately place all disposable items (coveralls, shoe covers, gloves) into

a pre-labeled, heavy-duty polyethylene disposal bag.

Respirator Removal: After leaving the work area and disposing of other PPE, remove the

respirator. Clean and store reusable respirators according to manufacturer instructions.

Personal Hygiene: Wash hands and face thoroughly. Showering after finishing work is

strongly recommended to remove any residual fibers.[6]

Phase 4: Waste Disposal
All erionite-contaminated waste, including PPE, cleaning materials, and the mineral itself, must

be handled as asbestos-containing waste.

Bagging: Place all waste in heavy-duty (6-mil thick) polyethylene bags. Expel excess air in a

way that does not create dust, and seal the bag with a gooseneck tie.

Double-Bagging: Place the initial bag into a second, identical bag and seal it.

Labeling: Affix a label that clearly identifies the contents as carcinogenic waste (e.g.,

"Danger: Contains Erionite Fibers. Avoid Creating Dust. Cancer and Lung Disease

Hazard").

Disposal: Arrange for disposal through a licensed hazardous waste contractor at a

designated landfill approved for asbestos waste. Follow all local and national regulations for

hazardous waste transport and disposal.[6][12]

Erionite Safe Handling Workflow
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Preparation Steps Handling Protocol Decontamination Sequence Waste Management

Phase 1: Preparation

Phase 2: Handling

Phase 3: Decontamination

Phase 4: Disposal

Restrict & Sign Area

Prepare Wetting Agents

Don Full PPE

Handle Material (Wet)

Clean Area (HEPA Vac/Wet Wipe)

Remove Coveralls & Gloves

Bag Disposable PPE

Exit Area & Remove Respirator

Shower

Double-Bag & Label Waste

Store Securely

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of erionite, from preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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